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Technical Guide: Octanoic-d15 Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octanoic-d15 acid (also known as Caprylic-d15 acid) is a deuterated form of octanoic acid, a
medium-chain saturated fatty acid. Its primary application in research and drug development is
as an internal standard for the quantification of its non-deuterated counterpart, octanoic acid, in
various biological matrices.[1][2] The stable isotope labeling of Octanoic-d15 acid allows for its
differentiation from the endogenous analyte by mass spectrometry (MS), ensuring high
accuracy and precision in guantitative analyses.[1][2] This technical guide provides
comprehensive information on the properties, applications, and experimental protocols related
to Octanoic-d15 acid.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Octanoic-d15 acid is presented in
Table 1. This data is crucial for its proper handling, storage, and application in experimental
settings.
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Property

Value

CAS Number

69974-55-6[1][2][3][4]

Molecular Formula

CsHD1s02[1][2][3]

Molecular Weight

159.30 g/mol [1][4][5]

Synonyms

Caprylic-d15 acid, Octanoic-
2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-D15 Acid[1][2]

Physical Form

Liquid[2][3]

Purity

>99% deuterated forms (di-dis)[2]

Isotopic Purity

>98 atom % DJ[4]

Boiling Point 237 °C (lit.)[4]

Melting Point 16 °C (lit.)[4]

Density 1.005 g/mL at 25 °C[4]

Solubiliy DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 30

mg/mi[2]

Applications in Research

The primary utility of Octanoic-d15 acid lies in its role as an internal standard for quantitative

analysis of octanoic acid by gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS).[2] This is particularly relevant in the following

research areas:

¢ Metabolomics: To accurately measure levels of octanoic acid in studies of fatty acid

metabolism.

o Pharmacokinetic Studies: To track the absorption, distribution, metabolism, and excretion of

octanoic acid or related compounds.[1]

 Clinical Diagnostics: For the diagnosis and monitoring of metabolic disorders such as

medium-chain acyl-CoA dehydrogenase (MCAD) deficiency, where elevated levels of
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octanoic acid are observed.[2]

Experimental Protocols

The following sections provide detailed methodologies for the use of Octanoic-d15 acid as an
internal standard in quantitative mass spectrometry.

General Workflow for Sample Analysis

The use of a deuterated internal standard like Octanoic-d15 acid is integral to correcting for
variability during sample preparation and analysis. The general workflow is depicted below.

Sample Preparation Analysis
Biological Sample Spike with - . R g g g . Quantification
((e.g., Plasma, Tissue) Octanoic-d15 Acid Lipid Extraction Derivatization (for GC-MS) GC-MS or LC-MS Analysis (Analyte/IS Ratio)

Click to download full resolution via product page

Caption: General experimental workflow for fatty acid quantification.

Sample Preparation and Extraction for GC-MS Analysis

This protocol is adapted for the analysis of fatty acids in biological samples.
o Sample Collection: Collect biological samples (e.g., 100 uL of plasma or serum).

 Internal Standard Spiking: Add a known amount of Octanoic-d15 acid internal standard
solution (e.g., 10 pL of a 1 mg/mL solution in methanol) to the sample at the beginning of the
preparation process.

 Lipid Extraction:
o Add 2 mL of a chloroform:methanol (2:1, v/v) solution to the sample.

o Vortex vigorously for 2 minutes.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9324819/
https://www.benchchem.com/product/b124892?utm_src=pdf-body
https://www.benchchem.com/product/b124892?utm_src=pdf-body
https://www.benchchem.com/product/b124892?utm_src=pdf-body-img
https://www.benchchem.com/product/b124892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

o Add 0.5 mL of 0.9% NacCl solution and vortex for 30 seconds.

o Centrifuge at 2000 x g for 10 minutes to separate the phases.

o Carefully transfer the lower organic layer to a new tube.

» Derivatization to Fatty Acid Methyl Esters (FAMES):

[¢]

[e]

Heat at 100°C for 30 minutes.

[e]

o

[¢]

[¢]

Evaporate the solvent from the extracted lipids under a stream of nitrogen.

Add 1 mL of 14% boron trifluoride in methanol (BFs-MeOH).

Cool to room temperature and add 1 mL of water and 1 mL of hexane.
Vortex and centrifuge to separate the phases.

Transfer the upper hexane layer containing the FAMESs to a new vial for GC-MS analysis.

GC-MS Instrumental Parameters

The following are typical starting parameters for GC-MS analysis of FAMESs.

Parameter Setting

GC Column DB-225 or equivalent
Carrier Gas Helium at 1 mL/min
Injection Mode Splitless

Injector Temperature 250°C

Oven Program

Initial 100°C for 2 min, ramp at 10°C/min to
180°C (hold 5 min), then 5°C/min to 240°C (hold
10 min)

MS lonization

Electron lonization (El) at 70 eV

Acquisition Mode

Selected lon Monitoring (SIM)
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Metabolic Pathways of Octanoic Acid

Octanoic acid is a medium-chain fatty acid that is readily metabolized in the mitochondria via 3-
oxidation to produce acetyl-CoA, which then enters the citric acid cycle for energy production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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